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Compound of Interest

Compound Name: p-Nonylacetophenone

CAS No.: 37593-05-8

Cat. No.: B1585292

Get Quote

This guide provides a comprehensive technical overview of p-Nonylacetophenone (also

known as 4'-Nonylacetophenone), a long-chain alkyl-substituted aromatic ketone. Tailored for

researchers, scientists, and professionals in drug development, this document delves into the

compound's chemical identity, synthesis, safety protocols, and potential applications, grounding

all information in established scientific principles and authoritative sources.

Introduction and Chemical Identity
p-Nonylacetophenone, systematically named 1-(4-nonylphenyl)ethan-1-one, is an organic

compound featuring a nonyl group attached to the para position of an acetophenone core. This

structure imparts both aromatic and significant aliphatic character, influencing its physical

properties and potential biological interactions. Its unique molecular structure makes it a

subject of interest in various fields, from materials science to medicinal chemistry.

CAS Number: 37593-05-8
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Physicochemical Properties
The physicochemical properties of p-Nonylacetophenone are crucial for its handling,

formulation, and application in research settings. The long nonyl chain significantly influences

its solubility and lipophilicity.

Property Value Source(s)

Molecular Formula C₁₇H₂₆O [1]

Molecular Weight 246.39 g/mol [1]

Physical State Liquid [2]

Boiling Point 159 - 161 °C [2]

Appearance No information available [1]

Odor No information available [2]

Synthesis of p-Nonylacetophenone: A
Methodological Approach
The synthesis of p-Nonylacetophenone is most practically achieved via the Friedel-Crafts

acylation of nonylbenzene. This electrophilic aromatic substitution reaction is a cornerstone of

organic synthesis for the preparation of aryl ketones.

Underlying Principles of Friedel-Crafts Acylation
Friedel-Crafts acylation involves the reaction of an aromatic ring with an acylating agent,

typically an acyl halide or anhydride, in the presence of a Lewis acid catalyst. The Lewis acid,

commonly aluminum chloride (AlCl₃), activates the acylating agent to form a highly electrophilic

acylium ion. This ion is then attacked by the electron-rich aromatic ring, leading to the formation

of the ketone. A key advantage of acylation over alkylation is that the product is less reactive

than the starting material, thus preventing poly-substitution. Furthermore, the acylium ion is

resonance-stabilized and does not undergo rearrangement, ensuring a predictable product.
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Experimental Protocol: Synthesis of p-
Nonylacetophenone
This protocol outlines a plausible method for the synthesis of p-Nonylacetophenone in a

laboratory setting.

Materials:

Nonylbenzene

Acetyl chloride

Anhydrous aluminum chloride (AlCl₃)

Dichloromethane (anhydrous)

Hydrochloric acid (concentrated)

Sodium bicarbonate solution (saturated)

Anhydrous magnesium sulfate

Round-bottom flask with a reflux condenser and a dropping funnel

Magnetic stirrer

Ice bath

Procedure:

Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stirrer, reflux

condenser, and dropping funnel, add nonylbenzene and anhydrous dichloromethane under

an inert atmosphere (e.g., nitrogen or argon).

Catalyst Addition: Cool the flask in an ice bath and slowly add anhydrous aluminum chloride

in portions with continuous stirring.
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Acylating Agent Addition: Once the aluminum chloride is well-suspended, add acetyl chloride

dropwise from the dropping funnel over a period of 30-60 minutes, maintaining the

temperature below 10°C.

Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture

to stir at room temperature for several hours, or until the reaction is complete (monitored by

Thin Layer Chromatography).

Work-up: Cool the reaction mixture in an ice bath and slowly quench the reaction by the

dropwise addition of cold water, followed by concentrated hydrochloric acid to decompose

the aluminum chloride complex.

Extraction: Separate the organic layer and wash it sequentially with water, saturated sodium

bicarbonate solution, and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and remove the solvent under reduced pressure to obtain the crude product.

Purification: Purify the crude p-Nonylacetophenone by vacuum distillation or column

chromatography on silica gel.

Caption: Synthetic workflow for p-Nonylacetophenone via Friedel-Crafts acylation.

Potential Applications in Research and Drug
Development
While specific biological activities of p-Nonylacetophenone are not extensively documented in

publicly available literature, the broader class of acetophenone derivatives has shown

significant promise in medicinal chemistry. The structure-activity relationship (SAR) studies of

various substituted acetophenones provide a strong rationale for investigating p-
Nonylacetophenone in drug discovery programs.

Structure-Activity Relationship Insights
The biological activity of acetophenone derivatives is highly dependent on the nature and

position of the substituents on the phenyl ring. For instance, the introduction of long alkyl

chains can significantly increase the lipophilicity of a molecule, which may enhance its ability to
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cross cell membranes and interact with hydrophobic binding pockets of target proteins. This

principle is fundamental in the design of drugs targeting enzymes or receptors with lipophilic

domains.

Potential as Enzyme Inhibitors
Several studies have demonstrated that acetophenone derivatives can act as inhibitors of

various enzymes. The ketone moiety can participate in hydrogen bonding or other interactions

within an enzyme's active site, while the substituted phenyl ring can be modified to achieve

selectivity and potency. The nonyl group of p-Nonylacetophenone could potentially target

hydrophobic regions of enzymes, making it a candidate for screening against targets such as

certain proteases, kinases, or lipases.

Antimicrobial and Antifungal Activity
The antimicrobial properties of various acetophenone derivatives have been reported. The

lipophilic nature imparted by the nonyl chain could facilitate the disruption of microbial cell

membranes, a common mechanism of action for antimicrobial agents. Therefore, p-
Nonylacetophenone could be a valuable compound to include in screening libraries for novel

antibiotics and antifungals.

Caption: Conceptual Structure-Activity Relationship (SAR) for acetophenone derivatives.

Safety Data and Handling
Based on available Safety Data Sheets (SDS), p-Nonylacetophenone is classified as a

hazardous substance. Adherence to strict safety protocols is mandatory when handling this

compound.[1][2]

Hazard Identification
Skin Corrosion/Irritation: Category 2. Causes skin irritation.[2]

Serious Eye Damage/Eye Irritation: Category 2. Causes serious eye irritation.[2]

Specific target organ toxicity - single exposure: Category 3 (Respiratory tract irritation). May

cause respiratory irritation.[2]
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Precautionary Measures and Personal Protective
Equipment (PPE)

Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment:

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.

First-Aid Measures
After Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. Get medical

attention if symptoms occur.[1]

After Skin Contact: Immediately wash off with plenty of soap and water for at least 15

minutes. If skin irritation persists, call a physician.[2]

After Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least

15 minutes. Get medical attention.[1]

After Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water

afterwards. Call a physician or poison control center immediately.[1]

Storage and Disposal
Storage: Keep container tightly closed in a dry and well-ventilated place.[1]

Disposal: Dispose of contents/container to an approved waste disposal plant in accordance

with local, regional, and national regulations.[1]
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Key Hazards Required PPE

First Aid

Skin Irritation

Inhalation:
Move to fresh air

If Exposed

Skin Contact:
Wash with soap & water

If Exposed

Eye Contact:
Rinse with water

If Exposed

Ingestion:
Do NOT induce vomiting

If Exposed

Eye Irritation

If ExposedIf Exposed If ExposedIf Exposed

Respiratory Irritation

If ExposedIf Exposed If ExposedIf Exposed

Safety Goggles/
Face Shield Nitrile Gloves Lab Coat Respirator (if needed)

Safe Handling Procedures

Mitigate Mitigate Mitigate Requires Requires Requires Requires

Click to download full resolution via product page

Caption: Summary of safety information for p-Nonylacetophenone.

Conclusion
p-Nonylacetophenone is a compound with interesting physicochemical properties owing to its

dual aromatic and long-chain aliphatic nature. While its direct applications are not yet widely

established in the public domain, its structural features make it a compelling candidate for

exploration in drug discovery and materials science. This guide provides a foundational

understanding of its synthesis, safety, and potential research avenues, serving as a valuable

resource for scientists and researchers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1585292?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/40803168/
https://pubmed.ncbi.nlm.nih.gov/40803168/
https://pubmed.ncbi.nlm.nih.gov/34602571/
https://pubmed.ncbi.nlm.nih.gov/34602571/
https://pubmed.ncbi.nlm.nih.gov/34602571/
https://www.benchchem.com/product/b1585292/docs#an-in-depth-technical-guide-to-p-nonylacetophenone-for-research-and-development
https://www.benchchem.com/product/b1585292/docs#an-in-depth-technical-guide-to-p-nonylacetophenone-for-research-and-development
https://www.benchchem.com/product/b1585292/docs#an-in-depth-technical-guide-to-p-nonylacetophenone-for-research-and-development
https://www.benchchem.com/product/b1585292/docs#an-in-depth-technical-guide-to-p-nonylacetophenone-for-research-and-development
https://www.benchchem.com/product/b1585292?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585292?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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